Cas no 2138217-29-3 (3,4-Quinolinediamine, N4-ethyl-8-methyl-)

• Product Name: 3,4-Quinolinediamine, N4-ethyl-8-methyl-
• CAS No: 2138217-29-3
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 5268644
• Update Time: 2025-06-08

3,4-Quinolinediamine, N4-ethyl-8-methyl- Chemical and Physical Properties

Names and Identifiers

• 3,4-Quinolinediamine, N4-ethyl-8-methyl-

• Inchi： 1S/C12H15N3/c1-3-14-12-9-6-4-5-8(2)11(9)15-7-10(12)13/h4-7H,3,13H2,1-2H3,(H,14,15)
• InChI Key： NRDJJANTTHAHPP-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2C)C(NCC)=C(N)C=1

Additional information on 3,4-Quinolinediamine, N4-ethyl-8-methyl-

Introduction to 3,4-Quinolinediamine, N4-ethyl-8-methyl- (CAS No. 2138217-29-3)

3,4-Quinolinediamine, N4-ethyl-8-methyl-, identified by its Chemical Abstracts Service (CAS) number 2138217-29-3, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, a class of molecules known for their broad spectrum of biological activities and therapeutic potential. The presence of both amine functional groups and alkyl substituents in its structure imparts unique chemical properties that make it a valuable scaffold for drug discovery and development.

The molecular structure of 3,4-Quinolinediamine, N4-ethyl-8-methyl consists of a quinoline core with two amine substituents at the 3 and 4 positions, an ethyl group at the 4 position (N4), and a methyl group at the 8 position. This specific arrangement of functional groups contributes to its reactivity and interaction with biological targets. The compound’s ability to engage with various enzymes and receptors has made it a subject of intense study in the quest for novel therapeutic agents.

In recent years, there has been a growing interest in quinoline derivatives due to their demonstrated efficacy in treating a variety of diseases. 3,4-Quinolinediamine, N4-ethyl-8-methyl, in particular, has been explored for its potential applications in oncology, infectious diseases, and neurodegenerative disorders. Its structural features suggest that it may possess inhibitory properties against certain kinases and other enzymes involved in disease pathways.

One of the most compelling aspects of this compound is its versatility as a pharmacophore. The quinoline ring system provides a stable framework that can be modified to enhance binding affinity and selectivity. The amine groups offer opportunities for hydrogen bonding interactions with biological targets, while the ethyl and methyl substituents can fine-tune the compound’s solubility and metabolic stability. These features make 3,4-Quinolinediamine, N4-ethyl-8-methyl an attractive candidate for further medicinal chemistry optimization.

Recent studies have highlighted the importance of quinoline derivatives in addressing unmet medical needs. For instance, modifications of the quinoline scaffold have led to the development of drugs that target bacterial resistance mechanisms and viral proteases. The compound 3,4-Quinolinediamine, N4-ethyl-8-methyl is being investigated as a potential lead molecule in these efforts. Its structural analogs have shown promise in preclinical studies, demonstrating efficacy against pathogens that pose significant challenges to modern medicine.

The synthesis of 3,4-Quinolinediamine, N4-ethyl-8-methyl involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the desired functional groups efficiently. The use of chiral auxiliaries or asymmetric catalysis may also be considered to achieve enantiopure forms of the compound, which are often necessary for pharmaceutical applications.

In terms of pharmacokinetic properties, 3,4-Quinolinediamine, N4-ethyl-8-methyl exhibits moderate solubility in both water and organic solvents, which is advantageous for formulation development. Its metabolic stability has been assessed through in vitro studies using liver microsomes and cell-based systems. These assessments provide critical data for predicting how the compound will behave in vivo and guide dosing regimens.

The toxicological profile of 3,4-Quinolinediamine, N4-ethyl-8-methyl is another key area of focus. Acute toxicity studies have been conducted to evaluate its safety margins, while chronic exposure studies are being planned to assess long-term effects. These investigations are essential for ensuring that any potential therapeutic applications are safe for human use.

One notable application area for this compound is its potential role in treating neurological disorders. Quinoline derivatives have been shown to interact with neurotransmitter systems and may have neuroprotective or anti-inflammatory effects. Preliminary research on 3,4-Quinolinediamine, N4-ethyl-8-methyl suggests that it could modulate pathways involved in conditions such as Alzheimer’s disease and Parkinson’s disease. Further investigation into its mechanism of action could lead to novel therapeutic strategies.

The role of computational chemistry in studying 3,4-Quinolinediamine, N4-ethyl-8-methyl cannot be overstated. Molecular modeling techniques allow researchers to predict how the compound will interact with biological targets at an atomic level. This information is invaluable for designing experiments and optimizing drug candidates before they enter costly preclinical development phases.

In conclusion,3, 3, Quinolinediamine, N ^{>1>0>5>9>7>6>5>0>1>9}, N , , , , , , , , , , , -
29
32
33
34
35
36
37
38
39












(CAS No.
)